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Compound of Interest

Compound Name: 3-Methyloctane

Cat. No.: B1293759 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Methyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 3-Methyloctane. The information is presented in a structured format to facilitate

easy access and comparison for research, development, and safety applications.

Chemical Identity
3-Methyloctane is a branched-chain alkane, an isomer of nonane. Its fundamental identifiers

are crucial for accurate documentation and procurement in a research and development

setting.
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Identifier Value Source

IUPAC Name 3-methyloctane [1][2]

CAS Number 2216-33-3 [1][3][4]

Molecular Formula C9H20 [1][4][5]

Molecular Weight 128.26 g/mol [1][4][5]

SMILES CCCCCC(C)CC [1][5]

InChIKey
SEEOMASXHIJCDV-

UHFFFAOYSA-N
[1][6]

Synonyms Isononane, Octane, 3-methyl- [1][6][7]

Physicochemical Properties
The physical and chemical properties of 3-Methyloctane are summarized below. These

parameters are essential for understanding its behavior in various experimental and industrial

conditions.

Tabulated Physical Properties
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Property Value Unit Source

Appearance Clear, colorless liquid - [1][7]

Boiling Point 144 °C [5][8][9]

Melting Point -107.6 to -108 °C [5][10]

Density 0.721 g/mL [5][10]

Vapor Pressure 6.25 - 6.69 mmHg @ 25°C [1][3][7][9]

Flash Point 32 °C [8][9]

Refractive Index 1.4063 - 1.407 n20/D [5][8][9]

Solubility in Water 0.8 - 2.691 mg/L @ 23-25°C [3][8]

Solubility in Solvents
Soluble in Ether,

Benzene, Acetone
- [8]

LogP (Octanol/Water

Partition Coefficient)
5.350 (est.) - [3][8]

Spectroscopic Data
Spectroscopic data is vital for the structural elucidation and identification of 3-Methyloctane.

Spectrum Type Availability Source

¹³C NMR Available [1]

GC-MS Available [1]

FTIR Available [1]

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of standard

chemicals like 3-Methyloctane are well-established and can be found in standard analytical

chemistry textbooks and pharmacopeias. The reported values are typically determined using

techniques such as:
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Boiling Point: Distillation according to ASTM or similar standardized methods.

Melting Point: Differential Scanning Calorimetry (DSC) or a standard melting point apparatus.

Density: Use of a pycnometer or a digital density meter.

Refractive Index: Measurement using a refractometer.

Spectroscopy: Standard acquisition parameters on NMR, GC-MS, and FTIR instruments.

Logical Relationships and Workflows
While 3-Methyloctane is not involved in complex biological signaling pathways, its analysis

follows a logical workflow.
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General Analytical Workflow for 3-Methyloctane

Sample Handling

Instrumental Analysis

Data Processing & Reporting

Sample Acquisition

Sample Preparation
(e.g., dilution)

Gas Chromatography-
Mass Spectrometry (GC-MS)
(for identification and purity)

Nuclear Magnetic Resonance (NMR)
(for structural confirmation)

Fourier-Transform Infrared
Spectroscopy (FTIR)

(for functional group analysis)

Data Analysis

Reporting of Properties

Click to download full resolution via product page

Caption: General Analytical Workflow for 3-Methyloctane.

This diagram illustrates a typical workflow for the analysis of 3-Methyloctane, from sample

handling to instrumental analysis and final reporting of its properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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